Cas no 1235013-97-4 (N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide)

• Product Name: N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide
• CAS No: 1235013-97-4
• MF: C₁₃H₂₂N₄O₂S
• MW: 298.404381275177
• CID: 5841265
• PubChem ID: 71779882
• Update Time: 2025-05-24

N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide
• 1235013-97-4
• N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]propane-1-sulfonamide
• F5017-1462
• AKOS024490314
• N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}propane-1-sulfonamide
• N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)propane-1-sulfonamide

• Inchi： 1S/C13H22N4O2S/c1-2-10-20(18,19)16-11-12-4-8-17(9-5-12)13-14-6-3-7-15-13/h3,6-7,12,16H,2,4-5,8-11H2,1H3
• InChI Key： RJUHVXMZCCYYHH-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 298.14634713g/mol
• Monoisotopic Mass: 298.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6Ų

Additional information on N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide

Introduction to N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide (CAS No: 1235013-97-4)

N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1235013-97-4, represents a novel class of molecules with potential applications in various therapeutic areas. The unique structural features of this compound, particularly its dual functional groups, make it a promising candidate for further investigation.

The molecular structure of N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide consists of a pyrimidine ring linked to a piperidine moiety, which is further substituted with a propane-1-sulfonamide group. This arrangement confers upon the compound a high degree of flexibility and reactivity, making it suitable for diverse biochemical interactions. The pyrimidine ring is a well-known pharmacophore in medicinal chemistry, often found in nucleoside analogs and kinase inhibitors. Its presence in this compound suggests potential activity against a range of biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions and enzyme activity. The sulfonamide group in N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide is particularly noteworthy, as sulfonamides are known for their broad spectrum of biological activity. They have been widely used in the treatment of bacterial infections, diabetes, and even cancer. The incorporation of this group into the current compound may enhance its binding affinity to specific biological targets, thereby increasing its therapeutic efficacy.

One of the most exciting aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that molecules containing both pyrimidine and piperidine moieties can exhibit potent anti-cancer properties. These compounds have shown promise in inhibiting key enzymes involved in tumor growth and proliferation. For instance, derivatives of pyrimidine-piperidine hybrids have been reported to interfere with the activity of kinases, which are often overexpressed in cancer cells. The sulfonamide group may further enhance these effects by improving solubility and bioavailability.

The synthesis of N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are commonly employed in the synthesis of this class of compounds. These methods allow for the efficient assembly of the required functional groups while maintaining the integrity of the core structure.

In vitro studies have begun to uncover the potential biological activities of N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide. Initial experiments have shown that this compound can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. Additionally, it has demonstrated moderate activity against bacterial strains resistant to conventional antibiotics. These findings suggest that further investigation is warranted to fully elucidate its therapeutic potential.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide is metabolized and excreted by the body is crucial for optimizing its clinical use. Preliminary studies indicate that the sulfonamide group may influence its metabolic pathways, potentially leading to longer half-lives and improved bioavailability. However, more comprehensive studies are needed to confirm these observations and identify any potential side effects.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}propane-1-sulfonamide is still in the early stages of research, but its unique properties make it an intriguing candidate for future drug development. As more data becomes available, researchers will be able to refine their understanding of its potential applications and explore new therapeutic strategies.

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